Cas no 893611-23-9 (butyl(2-methoxyphenyl)methylamine)

butyl(2-methoxyphenyl)methylamine Properties

Names and Identifiers

• N-(2-Methoxybenzyl)butan-1-amine
• N-[(2-methoxyphenyl)methyl]butan-1-amine
• N-(2-methoxybenzyl)butan-1-amine(SALTDATA: HCl)
• butyl(2-methoxyphenyl)methylamine
• N-(2-methoxybenzyl)-1-butanamine
• AKOS000229843
• N-(2-Methoxyphenylmethyl)butylamine
• C78548
• butyl[(2-methoxyphenyl)methyl]amine
• SCHEMBL3268488
• DTXSID60405996
• EN300-32690
• BB 0217831
• 893611-23-9
• N-(2-Methoxybenzyl)butan-1-amine x1hcl
• CS-0117383
• MFCD07409972
• +Expand

• MDL： MFCD07409972
• InChIKey： QNRGPPFYKDTUIQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H19NO/c1-3-4-9-13-10-11-7-5-6-8-12(11)14-2/h5-8,13H,3-4,9-10H2,1-2H3
• SMILES： CCCCNCC1=CC=CC=C1OC

Computed Properties

• Exact Mass: 193.147
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 193.147
• Heavy Atom Count: 14
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3A^2

Experimental Properties

• Refractive Index: 1.498
• Boiling Point: 267.6°C at 760 mmHg
• Flash Point: 111.3°C
• Density: 0.944